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Compound of Interest

Compound Name: Cobalt(2+);diiodide;dihydrate

Cat. No.: B082627

Technical Support Center: Stability of Cobalt(ll)
lodide Dihydrate

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals working with
cobalt(ll) iodide dihydrate. The information is designed to help anticipate and resolve issues
related to the stability of this compound under various experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What is cobalt(ll) iodide dihydrate and what are its common forms?

Al: Cobalt(ll) iodide is an inorganic compound with the formula Colz. It can exist in an
anhydrous (water-free) form as well as several hydrated forms. The most common hydrates are
the dihydrate (Col2-2H20) and the hexahydrate (Colz-6H20).[1][2] The anhydrous form can
exist in two polymorphs: the a-form (black hexagonal crystals) and the 3-form (yellow crystals).
[1][3] Cobalt(ll) iodide dihydrate typically appears as hygroscopic green crystals.[4]

Q2: What are the primary stability concerns when working with cobalt(ll) iodide dihydrate?

A2: The primary stability concerns for cobalt(ll) iodide dihydrate are its hygroscopic nature and
sensitivity to light.[1][5][6] It readily absorbs moisture from the atmosphere, which can lead to
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changes in its hydration state and potentially affect experimental outcomes.[5] It is also
sensitive to light and should be stored accordingly.[1]

Q3: How should I properly store cobalt(ll) iodide dihydrate?

A3: To ensure its stability, cobalt(ll) iodide dihydrate should be stored in a tightly sealed
container in a cool, dry, and well-ventilated place.[1] To further protect it from moisture and
degradation, storage under an inert gas like argon or nitrogen is recommended.[1] The storage
area should be dark to protect the light-sensitive compound.[1]

Q4: What happens if cobalt(ll) iodide dihydrate is exposed to high temperatures?

A4: Upon heating, hydrated forms of cobalt(ll) iodide will lose water. For example, the
hexahydrate form loses water at 130°C to yield the anhydrous form.[3] While specific
quantitative data for the dihydrate is not readily available, a similar loss of water to form the
anhydrous compound is expected upon heating. At very high temperatures, such as in a fire, it
can decompose to produce hazardous fumes of hydrogen iodide and cobalt oxides.[1]

Q5: What are the visual indicators of decomposition or instability?

A5: A color change can indicate a change in the hydration state or decomposition of cobalt(ll)
iodide. The anhydrous a-form is black and turns dark green when exposed to air, indicating
hydration.[1] The anhydrous (3-form is yellow and also turns into a green hydrate upon
absorbing moisture.[1] The hexahydrate is composed of red hexagonal crystals.[3] Any
significant deviation from the expected green crystalline appearance of the dihydrate could
signify a change in its hydration state or degradation.
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Problem

Possible Cause

Recommended Solution

Unexpected color change of
the compound (e.g., from
green to a darker or yellowish
hue).

1. Moisture absorption: The
compound is highly
hygroscopic and has likely
absorbed atmospheric water,
changing its hydration state.[5]
2. Dehydration: Exposure to
elevated temperatures may
have caused the loss of water
molecules. 3. Light exposure:
Prolonged exposure to light

can cause degradation.[1]

1. Handle the compound in a
controlled atmosphere, such
as a glove box with low
humidity. 2. Ensure storage
containers are tightly sealed
and consider using a
desiccant. 3. Store the
compound in an amber vial or

in a dark cabinet.[1]

Inconsistent experimental

results or poor reproducibility.

1. Variable hydration state: The
amount of water in the
cobalt(ll) iodide dihydrate may
vary between batches or even
within the same batch if
improperly handled, leading to
differences in molar mass and
reactivity. 2. Decomposition:
The compound may have
partially decomposed,

introducing impurities.

1. Before use, consider drying
the compound under vacuum
at a gentle temperature to
obtain the anhydrous form if
your experiment requires it. Be
aware that this will change the
compound's formula weight. 2.
Perform a quality control
check, such as
thermogravimetric analysis
(TGA), to determine the exact
water content before use. 3.
Use a fresh, properly stored
batch of the compound for

critical experiments.
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The compound appears wet or

has deliquesced.

Excessive moisture exposure:
The compound has absorbed
a significant amount of water

from the atmosphere.

1. Discard the affected material
as its composition is no longer
reliable. 2. Review your
storage and handling
procedures to prevent future
occurrences. Ensure the
storage area is dry and that
containers are sealed

immediately after use.

Formation of fumes or a sharp

odor when heating.

Thermal decomposition: The
compound is being heated to a
temperature high enough to
cause decomposition into
hazardous byproducts like

hydrogen iodide.[1]

1. Immediately stop heating
and allow the material to cool
in a well-ventilated area,
preferably a fume hood. 2.
Consult safety data sheets for
appropriate handling of
decomposition products. 3. Re-
evaluate the required
temperature for your
experiment to avoid

decomposition.

Quantitative Data Summary

Due to the limited availability of specific quantitative stability data for cobalt(ll) iodide dihydrate,

the following tables provide illustrative data based on the known behavior of similar inorganic

hydrates. These tables are intended to serve as a general guide.

Table 1: lllustrative Effect of Relative Humidity (RH) on Water Content of Cobalt(Il) lodide
Dihydrate at Room Temperature (25°C) over 24 hours.
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Relative Humidity Initial Water Final Water Appearance
(%) Content (% wiw) Content (% wiw) Change
] May show signs of
<10 10.26 (Dihydrate) ~9.5 )
dehydration
50 10.26 (Dihydrate) ~10.3 Stable
May become darker
> 90 10.26 (Dihydrate) >12.0 green and appear

damp

Table 2: lllustrative Effect of Temperature on the Stability of Cobalt(ll) lodide Dihydrate (at
ambient humidity).

Temperature (°C) Exposure Time Observation
40 48 hours No significant change
Gradual loss of water, potential
80 24 hours
color change
Significant water loss, likely
130 4 hours conversion towards anhydrous
form[3]
> 500 - Decomposition[1]

Experimental Protocols

Protocol: Gravimetric Determination of Water Content in Cobalt(ll) lodide Dihydrate

This protocol outlines a standard laboratory method to determine the percentage of water in a
sample of cobalt(ll) iodide dihydrate by heating.

Materials:

o Cobalt(ll) iodide dihydrate sample
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e Porcelain crucible and lid

e Laboratory balance (accurate to 0.001 g)

 Drying oven or furnace

o Desiccator

o Tongs

Procedure:

e Crucible Preparation:

o Clean and dry a porcelain crucible and its lid.

o Heat the crucible and lid in a drying oven at 110°C for 30 minutes to ensure they are
completely dry.

o Using tongs, transfer the hot crucible and lid to a desiccator to cool to room temperature.

e Initial Weighing:

o Once cooled, weigh the empty crucible and lid accurately on the laboratory balance.
Record this mass.

o Sample Addition:

o Add approximately 1-2 grams of the cobalt(ll) iodide dihydrate sample to the crucible.

o Weigh the crucible, lid, and sample together. Record this mass.

e Heating:

o Place the crucible with the sample and a slightly ajar lid in a drying oven pre-heated to a
temperature known to drive off water but not cause decomposition (e.g., 130-150°C,
based on data for the hexahydrate).[3]

o Heat for at least 1-2 hours.
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e Cooling and Weighing:

o Using tongs, carefully remove the crucible from the oven and place it in a desiccator to
cool to room temperature.

o Once cooled, weigh the crucible, lid, and the anhydrous sample. Record this mass.
e Heating to Constant Mass:

o Repeat the heating, cooling, and weighing steps until two consecutive weighings are
within a small, acceptable range (e.g., £0.002 g), indicating that all the water has been
removed.

e Calculations:

o Calculate the mass of the water lost by subtracting the final mass of the crucible, lid, and
anhydrous sample from the initial mass of the crucible, lid, and hydrated sample.

o Calculate the percentage of water in the hydrated sample using the following formula:
(Mass of water lost / Initial mass of hydrated sample) x 100%

Visualizations

Caption: Workflow for assessing the stability of Cobalt(Il) lodide Dihydrate.

Caption: Relationship between Cobalt(ll) lodide forms under different conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Stability of cobalt(ll) iodide dihydrate under different
atmospheric conditions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082627#stability-of-cobalt-ii-iodide-dihydrate-under-
different-atmospheric-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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